Cas no 1142210-33-0 (4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid)
4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-[2-(METHYL{[(2-METHYLPHENYL)AMINO]CARBONYL}-AMINO)ETHYL]-1,2,4-OXADIAZOL-5-YL}BENZOIC ACID
- 4-{3-[2-(methyl{[(2-methylphenyl)amino]carbonyl}amino)ethyl]-1,2,4-oxadiazol-5-yl}benzoic acid
- 4-[3-(2-{methyl[(2-methylphenyl)carbamoyl]amino}ethyl)-1,2,4-oxadiazol-5-yl]benzoic acid
- 4-(3-(2-(1-Methyl-3-(o-tolyl)ureido)ethyl)-1,2,4-oxadiazol-5-yl)benzoic acid
- 4-(3-[2-(Methyl([(2-methylphenyl)amino]carbonyl)amino)ethyl]-1,2,4-oxadiazol-5-yl)benzoic acid
- S
- 4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid
-
- MDL: MFCD12028304
- Inchi: 1S/C20H20N4O4/c1-13-5-3-4-6-16(13)21-20(27)24(2)12-11-17-22-18(28-23-17)14-7-9-15(10-8-14)19(25)26/h3-10H,11-12H2,1-2H3,(H,21,27)(H,25,26)
- InChI Key: GXOBAAYJDLZICZ-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)O)=CC=2)=NC(CCN(C)C(NC2C=CC=CC=2C)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 538
- Topological Polar Surface Area: 109
4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 040596-500mg |
4-{3-[2-(Methyl{[(2-methylphenyl)amino]carbonyl}-amino)ethyl]-1,2,4-oxadiazol-5-yl}benzoic acid |
1142210-33-0 | 500mg |
$189.00 | 2023-09-11 | ||
| Chemenu | CM486388-1g |
4-(3-(2-(1-Methyl-3-(o-tolyl)ureido)ethyl)-1,2,4-oxadiazol-5-yl)benzoic acid |
1142210-33-0 | 97% | 1g |
$264 | 2023-02-19 | |
| TRC | M023715-250mg |
4-{3-[2-(Methyl{[(2-methylphenyl)amino]carbonyl}-amino)ethyl]-1,2,4-oxadiazol-5-yl}benzoic Acid |
1142210-33-0 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M023715-500mg |
4-{3-[2-(Methyl{[(2-methylphenyl)amino]carbonyl}-amino)ethyl]-1,2,4-oxadiazol-5-yl}benzoic Acid |
1142210-33-0 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M023715-1000mg |
4-{3-[2-(Methyl{[(2-methylphenyl)amino]carbonyl}-amino)ethyl]-1,2,4-oxadiazol-5-yl}benzoic Acid |
1142210-33-0 | 1g |
$ 720.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1405935-250mg |
4-(3-(2-(1-Methyl-3-(o-tolyl)ureido)ethyl)-1,2,4-oxadiazol-5-yl)benzoic acid |
1142210-33-0 | 97% | 250mg |
¥1209 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1405935-1g |
4-(3-(2-(1-Methyl-3-(o-tolyl)ureido)ethyl)-1,2,4-oxadiazol-5-yl)benzoic acid |
1142210-33-0 | 97% | 1g |
¥2808 | 2023-04-17 | |
| A2B Chem LLC | AI09586-500mg |
4-(3-[2-(Methyl([(2-methylphenyl)amino]carbonyl)amino)ethyl]-1,2,4-oxadiazol-5-yl)benzoic acid |
1142210-33-0 | >95% | 500mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AI09586-1g |
4-(3-[2-(Methyl([(2-methylphenyl)amino]carbonyl)amino)ethyl]-1,2,4-oxadiazol-5-yl)benzoic acid |
1142210-33-0 | >95% | 1g |
$509.00 | 2024-04-20 |
4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid
Comprehensive Analysis of 4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid (CAS No. 1142210-33-0)
The compound 4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid (CAS No. 1142210-33-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-oxadiazole ring, a benzoic acid moiety, and a methylphenylaminocarbonyl group, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to interact with biological targets.
In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapies. The structural complexity of 4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid positions it as a candidate for modulating specific enzymatic pathways. Its oxadiazole core, known for its bioisosteric properties, mimics peptide bonds, enhancing its compatibility with biological systems.
The synthesis of this compound involves multi-step organic reactions, including amide coupling and cyclization techniques, which are critical for achieving high purity and yield. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and confirm its identity. These techniques ensure reproducibility and reliability, which are paramount in industrial and academic settings.
One of the most frequently asked questions in scientific forums is: "What are the potential therapeutic applications of 1,2,4-oxadiazole derivatives?" This compound's benzoic acid component, coupled with its oxadiazole ring, suggests utility in anti-inflammatory and anticancer research. Studies have shown that similar structures exhibit kinase inhibition and receptor antagonism, making them valuable in oncology and immunology.
From an industrial perspective, CAS No. 1142210-33-0 is often explored for its scalability in production. Companies specializing in custom synthesis and contract research prioritize this compound due to its relevance in high-throughput screening and lead optimization. The growing trend of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their binding affinities with high accuracy.
Environmental and safety considerations are also critical when handling 4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers often inquire about "storage conditions for sensitive organic compounds," emphasizing the need for airtight containers and controlled temperatures.
In conclusion, 4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid represents a fascinating intersection of chemistry and biology. Its structural versatility and potential applications in drug development make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions.
1142210-33-0 (4-{3-2-(Methyl{(2-methylphenyl)aminocarbonyl}-amino)ethyl-1,2,4-oxadiazol-5-yl}benzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)